4,4'-Dimethoxy-1,1'-biphenyl

Specification

• CAS No.: 2132-80-1
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 1-methoxy-4-(4-methoxyphenyl)benzene
• Standard InChI: InChI=1S/C14H14O2/c1-15-13-7-3-11(4-8-13)12-5-9-14(16-2)10-6-12/h3-10H,1-2H3
• Standard InChI Key: UIMPAOAAAYDUKQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC=C(C=C2)OC
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C=C2)OC
• Melting Point: 175.0 °C

Introduction

Parameter	Value
IUPAC Name	1-methoxy-4-(4-methoxyphenyl)benzene
Registry Number	2132-80-1
PubChem CID	16484
Molecular Formula	C14H14O2
Molecular Weight	214.26 g/mol
InChI	InChI=1S/C14H14O2/c1-15-13-7-3-11(4-8-13)12-5-9-14(16-2)10-6-12/h3-10H,1-2H3
InChIKey	UIMPAOAAAYDUKQ-UHFFFAOYSA-N
SMILES	COC1=CC=C(C=C1)C2=CC=C(C=C2)OC

Synthesis Methods

Purification and Characterization

Following the synthesis of 4,4'-Dimethoxy-1,1'-biphenyl, appropriate purification and characterization steps would be necessary to obtain the pure compound and confirm its structure. Based on the procedure described for 3,4-Dimethoxy-4′-nitro-1,1′-biphenyl, the crude product would likely be extracted with an organic solvent such as ethyl acetate, followed by washing with saturated aqueous sodium chloride solution, drying over sodium sulfate, and concentration under reduced pressure. Purification could be achieved through silica gel chromatography using an appropriate eluent system, potentially followed by recrystallization to obtain crystals suitable for X-ray diffraction analysis if crystallographic characterization is desired.

Comparison with Related Compounds

Structural Analogs and Comparative Analysis

Compound	Substituents	Molecular Weight	Notable Structural Features
4,4'-Dimethoxy-1,1'-biphenyl	Methoxy groups at 4,4'-positions	214.26 g/mol	Crystal structure available (CCDC 604799)
3,4-Dimethoxy-4′-nitro-1,1′-biphenyl	Dimethoxy groups at 3,4-positions, Nitro group at 4'-position	259.25 g/mol	Dihedral angles between rings: 44.30(6)° and 48.50(6)°; Crystal packing defined by Van der Waals interactions